molecular formula C9H5FO2 B1165700 OlprinoneHcl CAS No. 106730-54-0

OlprinoneHcl

Cat. No. B1165700
CAS RN: 106730-54-0
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Description

Olprinone is a cardiotonic agent . It has been marketed in Japan since 1996 . It is not marketed in the US and the EU . The IUPAC name for Olprinone is 5-imidazo [1,2-a]pyridin-6-yl-6-methyl-2-oxo-1 H -pyridine-3-carbonitrile .


Synthesis Analysis

A highly sensitive and rapid method for quantification of olprinone in human plasma using liquid chromatography-tandem mass spectrometry with electrospray has been developed . Liquid chromatography (LC) with ultraviolet detection had been reported as one technique for quantifying olprinone .


Molecular Structure Analysis

The molecular formula for Olprinone is C14H10N4O . It has a molar mass of 250.261 g·mol −1 .

Mechanism of Action

The specific mechanism of action for Olprinone is not provided in the search results .

Safety and Hazards

The safety data sheet for Olprinone indicates that it is toxic and contains a pharmaceutically active ingredient . It is a moderate to severe irritant to the skin and eyes . In case of accidental release, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin, eyes, and clothing .

properties

CAS RN

106730-54-0

Molecular Formula

C9H5FO2

Molecular Weight

0

Origin of Product

United States

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